An In-depth Technical Guide to Nebramycin Factor 11: Chemical Structure and Physical Properties
An In-depth Technical Guide to Nebramycin Factor 11: Chemical Structure and Physical Properties
For Immediate Release
[City, State] – [Date] – This whitepaper provides a comprehensive technical overview of Nebramycin factor 11, a minor component of the nebramycin antibiotic complex produced by the bacterium Streptomyces tenebrarius. This document is intended for researchers, scientists, and drug development professionals interested in the chemical and physical characteristics of this aminoglycoside antibiotic.
Introduction: The Nebramycin Complex and the Significance of Factor 11
The nebramycin complex is a family of structurally related aminoglycoside antibiotics, with tobramycin (Nebramycin factor 6) being the most clinically significant member.[1] These antibiotics are biosynthesized by Streptomyces tenebrarius and exhibit a broad spectrum of activity against various bacteria.[2] Nebramycin factor 11 is considered a minor component of this complex and is often classified as a tobramycin intermediate or impurity in fermentation broths.[2] Understanding the chemical structure and physical properties of minor factors like Nebramycin factor 11 is crucial for optimizing fermentation and purification processes in the manufacturing of tobramycin, as well as for the comprehensive analysis of related impurities in the final drug product.[]
Chemical Structure of Nebramycin Factor 11
Nebramycin factor 11 is an aminoglycoside composed of three main structural units: a central 2-deoxystreptamine (2-DOS) ring, and two amino-sugar moieties glycosidically linked to the 2-DOS core.
The systematic IUPAC name for Nebramycin factor 11 is 1-((2R,3R,5S,6R)-6-(aminomethyl)-2-(((1R,2S,3S,4R,6S)-4,6-diamino-3-(((2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-2-hydroxycyclohexyl)oxy)-5-hydroxytetrahydro-2H-pyran-3-yl)urea.
The key structural features include:
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A central 2-deoxystreptamine ring: This is a characteristic feature of many clinically important aminoglycosides.
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Two amino-sugar rings: These sugars are crucial for the antibiotic's interaction with the bacterial ribosome.
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A urea linkage: This is a distinguishing feature of Nebramycin factor 11 compared to some other members of the nebramycin complex.
The chemical structure of Nebramycin factor 11 is depicted in the following diagram:
Caption: 2D chemical structure of Nebramycin factor 11.
Physical and Chemical Properties
| Property | Value | Source |
| Molecular Formula | C19H38N6O10 | |
| Molecular Weight | 510.55 g/mol | |
| CAS Number | 64332-33-8 | [5] |
| Appearance | Assumed to be a white to off-white powder | [6] (by analogy) |
| Solubility | Expected to be freely soluble in water and slightly soluble in alcohol.[4] Insoluble in most organic solvents.[4] | (General for aminoglycosides) |
| Melting Point | Not explicitly reported. | |
| Optical Activity | Expected to be optically active due to multiple chiral centers. Specific rotation not reported. |
Methodologies for Isolation and Characterization
The isolation and characterization of Nebramycin factor 11 from the complex fermentation broth of S. tenebrarius require a multi-step approach involving extraction, separation, and sophisticated analytical techniques. The following protocols are based on established methods for the analysis of the nebramycin complex and related aminoglycoside impurities.[][7]
Isolation and Purification Workflow
The general workflow for isolating Nebramycin factor 11 involves solid-phase extraction followed by chromatographic separation.
Caption: General workflow for the isolation of Nebramycin factor 11.
Experimental Protocol: Solid-Phase Extraction (SPE)
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Rationale: SPE is an effective method for the initial cleanup and concentration of aminoglycosides from the aqueous fermentation broth, separating them from more polar and non-polar impurities.[7] Cation-exchange cartridges are particularly effective due to the basic nature of the amino groups in the aminoglycoside structure.
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Step-by-Step Methodology:
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Clarify the fermentation broth by centrifugation or filtration to remove bacterial cells and other particulate matter.
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Condition a mixed-mode cation-exchange SPE cartridge (e.g., Oasis MCX) with methanol followed by water.
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Load the clarified broth onto the SPE cartridge.
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Wash the cartridge with a non-eluting solvent (e.g., water or a low percentage of organic solvent) to remove salts and other polar impurities.
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Elute the nebramycin factors with a solution of ammonium hydroxide in methanol (e.g., 5% NH4OH in methanol).
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Evaporate the eluate to dryness under reduced pressure to obtain the crude extract.
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Structural Elucidation and Characterization
The definitive identification and structural characterization of Nebramycin factor 11 rely on a combination of mass spectrometry and nuclear magnetic resonance spectroscopy.
High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)
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Rationale: HPLC coupled with mass spectrometry is a powerful tool for the separation and identification of components in a complex mixture.[7][8] Reversed-phase HPLC with an ion-pairing agent is commonly used to achieve good separation of the highly polar aminoglycosides.[7]
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Step-by-Step Methodology:
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Dissolve the crude extract in the mobile phase.
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Inject the sample onto a reversed-phase C18 HPLC column.
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Employ a gradient elution with a mobile phase consisting of an aqueous solution of an ion-pairing agent (e.g., heptafluorobutyric acid) and an organic modifier (e.g., acetonitrile).
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Detect the eluting compounds using an electrospray ionization (ESI) mass spectrometer in positive ion mode.
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Identify Nebramycin factor 11 by its characteristic mass-to-charge ratio (m/z) corresponding to its molecular weight.
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Perform tandem mass spectrometry (MS/MS) to obtain fragmentation patterns that can confirm the structure by comparison with known fragmentation pathways of related aminoglycosides.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
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Rationale: NMR spectroscopy provides detailed information about the chemical environment of each atom in the molecule, allowing for the unambiguous determination of the chemical structure and stereochemistry.
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Experimental Considerations:
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1H NMR: Provides information on the number and connectivity of protons.
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13C NMR: Provides information on the carbon skeleton of the molecule.
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2D NMR (e.g., COSY, HSQC, HMBC): These experiments are essential to establish the connectivity between protons and carbons, and to piece together the individual sugar rings and their linkage to the 2-deoxystreptamine core.
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Conclusion
Nebramycin factor 11 is a structurally interesting minor component of the nebramycin complex. While not a primary therapeutic agent itself, its characterization is vital for the quality control and optimization of tobramycin production. The methodologies outlined in this guide provide a framework for the isolation and detailed structural analysis of this and other related aminoglycoside antibiotics. Further research into the biological activity of Nebramycin factor 11 could also provide insights into the structure-activity relationships of this important class of antibiotics.
References
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